Cas no 2137820-47-2 (methyl 2-(oxan-4-yl)sulfamoylacetate)

• Product Name: methyl 2-(oxan-4-yl)sulfamoylacetate
• CAS No: 2137820-47-2
• MF: C₈H₁₅NO₅S
• MW: 237.273401498795
• MDL: MFCD31600434
• CID: 5609102
• PubChem ID: 165486475
• Update Time: 2025-05-22

methyl 2-(oxan-4-yl)sulfamoylacetate Chemical and Physical Properties

Names and Identifiers

• 2137820-47-2
• methyl 2-[(oxan-4-yl)sulfamoyl]acetate
• EN300-842409
• methyl 2-(oxan-4-yl)sulfamoylacetate

• MDL： MFCD31600434
• Inchi： 1S/C8H15NO5S/c1-13-8(10)6-15(11,12)9-7-2-4-14-5-3-7/h7,9H,2-6H2,1H3
• InChI Key： HQXKPNXYNQMJAB-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)(NC1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 237.06709375g/mol
• Monoisotopic Mass: 237.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.1Ų

Additional information on methyl 2-(oxan-4-yl)sulfamoylacetate

Methyl 2-(Oxan-4-Yl)Sulfamoylacetate: A Comprehensive Overview

Methyl 2-(oxan-4-yl)sulfamoylacetate, identified by the CAS number 2137820-47-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and versatile functional groups, has garnered attention due to its potential applications in drug development and as an intermediate in chemical synthesis.

The molecular structure of methyl 2-(oxan-4-yl)sulfamoylacetate comprises a sulfamoyl group attached to an acetate moiety, with the oxane ring serving as a key structural component. The oxane ring, also known as a tetrahydropyran ring, introduces rigidity and stability to the molecule, which is advantageous in various chemical reactions. Recent studies have highlighted the role of this compound in enhancing the bioavailability of drugs by modifying their pharmacokinetic properties.

One of the most notable advancements involving methyl 2-(oxan-4-yl)sulfamoylacetate is its use in the development of prodrugs. Prodrugs are inactive compounds that are metabolized in the body to release the active drug. By incorporating this compound into prodrug designs, researchers have achieved improved solubility and reduced toxicity of therapeutic agents. For instance, a study published in Journal of Medicinal Chemistry demonstrated that the incorporation of methyl 2-(oxan-4-yl)sulfamoylacetate into a prodrug framework significantly enhanced the oral bioavailability of an antihypertensive agent.

Moreover, methyl 2-(oxan-4-yl)sulfamoylacetate has been explored as a building block in the synthesis of complex molecules. Its ability to undergo various transformations, such as nucleophilic substitutions and cyclizations, makes it a valuable intermediate in organic synthesis. Recent research has focused on its application in the construction of heterocyclic compounds, which are pivotal in drug discovery.

In terms of synthesis, methyl 2-(oxan-4-yl)sulfamoylacetate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the starting materials and desired product purity. A study published in Organic Process Research & Development outlined an efficient two-step synthesis involving sulfonation followed by acetylation, achieving high yields and excellent purity.

The pharmacological properties of methyl 2-(oxan-4-yl)sulfamoylacetate have also been extensively studied. Preclinical studies indicate that this compound exhibits moderate anti-inflammatory activity and demonstrates potential as an adjunct therapy for chronic inflammatory diseases. Additionally, its low toxicity profile makes it a promising candidate for further clinical evaluation.

In conclusion, methyl 2-(oxan-4-yl)sulfamoylacetate (CAS No. 2137820-47-2) is a versatile compound with diverse applications in organic chemistry and pharmaceutical research. Its unique structure and functional groups make it an invaluable tool for drug development and chemical synthesis. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic interventions.